Cas no 1332597-86-0 (4-Bromo-2-fluoro-3-methoxybenzoyl chloride)

• Product Name: 4-Bromo-2-fluoro-3-methoxybenzoyl chloride
• CAS No: 1332597-86-0
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 5073793
• Update Time: 2026-03-01

4-Bromo-2-fluoro-3-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-3-methoxybenzoyl chloride

• Inchi： 1S/C8H5BrClFO2/c1-13-7-5(9)3-2-4(6(7)11)8(10)12/h2-3H,1H3
• InChI Key： IORWQGDPULAYLD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)Cl)C(=C1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 4-Bromo-2-fluoro-3-methoxybenzoyl chloride

4-Bromo-2-fluoro-3-methoxybenzoyl chloride (CAS 1332597-86-0): A Versatile Building Block in Organic Synthesis

4-Bromo-2-fluoro-3-methoxybenzoyl chloride (CAS 1332597-86-0) is a highly valuable aromatic acyl chloride derivative that has gained significant attention in pharmaceutical and material science research. This organofluorine compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and PET radiotracers, which are currently hot topics in medicinal chemistry.

The molecular structure of 4-Bromo-2-fluoro-3-methoxybenzoyl chloride features three strategically positioned functional groups: a reactive acyl chloride moiety at position 1, a bromine atom at position 4, and both fluorine and methoxy substituents at positions 2 and 3 respectively. This unique arrangement makes it an ideal candidate for cross-coupling reactions and nucleophilic substitutions, addressing the growing demand for efficient synthetic methodologies in drug discovery.

Recent studies highlight the importance of fluorinated benzoyl chlorides like 4-Bromo-2-fluoro-3-methoxybenzoyl chloride in developing targeted cancer therapies, particularly in the design of tyrosine kinase inhibitors. The presence of both bromine and fluorine atoms enables precise structural modifications, answering the frequently searched question: "How to modify drug candidates for improved selectivity?" This aligns perfectly with current pharmaceutical industry trends toward personalized medicine approaches.

In material science applications, researchers are exploring 4-Bromo-2-fluoro-3-methoxybenzoyl chloride as a precursor for liquid crystal materials and organic semiconductors. The compound's ability to participate in polymerization reactions while maintaining electronic properties makes it valuable for OLED technology development, addressing the increasing market demand for flexible displays and energy-efficient lighting solutions.

The synthetic utility of 4-Bromo-2-fluoro-3-methoxybenzoyl chloride extends to peptide chemistry, where it's used to introduce aromatic fluorinated moieties into peptide backbones. This application responds to the growing interest in "fluorinated peptide drugs" and "metabolically stable peptides," which are trending topics in drug development circles. The compound's electron-withdrawing groups enhance the stability of resulting conjugates, a property highly sought after in proteolysis-targeting chimera (PROTAC) design.

From a commercial perspective, 4-Bromo-2-fluoro-3-methoxybenzoyl chloride has seen steady demand growth, particularly from contract research organizations and pharmaceutical innovators. Market analysis indicates increased interest in custom synthesis services for this compound, reflecting the broader industry shift toward specialized building blocks for drug discovery programs. The current price range and availability status are frequently searched parameters, indicating its commercial importance.

Quality control aspects of 4-Bromo-2-fluoro-3-methoxybenzoyl chloride are critical, with HPLC purity (>98%) being the most requested specification. Analytical methods for this compound are frequently discussed in scientific forums, particularly regarding stability under various conditions and storage recommendations - common concerns for researchers working with reactive acyl chloride compounds.

Environmental and safety considerations for handling 4-Bromo-2-fluoro-3-methoxybenzoyl chloride follow standard protocols for reactive carbonyl compounds. While not classified as hazardous under normal handling conditions, proper moisture control and inert atmosphere techniques are recommended, addressing common laboratory safety questions about acid chloride handling procedures.

Future research directions for 4-Bromo-2-fluoro-3-methoxybenzoyl chloride derivatives include exploration in bioconjugation chemistry and click chemistry applications. The compound's versatility positions it well for emerging technologies like antibody-drug conjugates (ADCs) and theranostic agents, which represent cutting-edge areas in biomedical research that generate substantial scientific interest.

In conclusion, 4-Bromo-2-fluoro-3-methoxybenzoyl chloride (CAS 1332597-86-0) stands as a prime example of how strategically functionalized aromatic building blocks can address multiple challenges in modern chemical research. Its applications span from drug discovery to advanced materials, making it a compound of continuing interest to researchers addressing today's most pressing scientific questions in medicinal and materials chemistry.